10-Methyl-11-deazahomofolic acid
10-Methyl-11-deazahomofolic acid
Brand Name:
Vulcanchem
CAS No.:
119770-55-7
VCID:
VC0053718
InChI:
InChI=1S/C22H24N6O6/c1-11(9-14-10-24-18-17(25-14)20(32)28-22(23)27-18)8-12-2-4-13(5-3-12)19(31)26-15(21(33)34)6-7-16(29)30/h2-5,10-11,15H,6-9H2,1H3,(H,26,31)(H,29,30)(H,33,34)(H3,23,24,27,28,32)/t11?,15-/m0/s1
SMILES:
CC(CC1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O)CC2=CN=C3C(=N2)C(=O)N=C(N3)N
Molecular Formula:
C22H24N6O6
Molecular Weight:
468.5 g/mol
10-Methyl-11-deazahomofolic acid
CAS No.: 119770-55-7
Main Products
VCID: VC0053718
Molecular Formula: C22H24N6O6
Molecular Weight: 468.5 g/mol
| CAS No. | 119770-55-7 |
|---|---|
| Product Name | 10-Methyl-11-deazahomofolic acid |
| Molecular Formula | C22H24N6O6 |
| Molecular Weight | 468.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[3-(2-amino-4-oxo-1H-pteridin-6-yl)-2-methylpropyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H24N6O6/c1-11(9-14-10-24-18-17(25-14)20(32)28-22(23)27-18)8-12-2-4-13(5-3-12)19(31)26-15(21(33)34)6-7-16(29)30/h2-5,10-11,15H,6-9H2,1H3,(H,26,31)(H,29,30)(H,33,34)(H3,23,24,27,28,32)/t11?,15-/m0/s1 |
| Standard InChIKey | WVWNHESCQDVDTC-MHTVFEQDSA-N |
| Isomeric SMILES | CC(CC1=CC=C(C=C1)C(=O)N[C@@H](CCC(=O)O)C(=O)O)CC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| SMILES | CC(CC1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O)CC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| Canonical SMILES | CC(CC1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O)CC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| PubChem Compound | 128963 |
| Last Modified | Nov 09 2021 |
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